Carboxymethylthio-3-(3-chlorophenyl)-1,2,4-oxadiazol

• IUPAC Name: 2-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C10H7ClN2O3S/c11-7-3-1-2-6(4-7)9-12-10(16-13-9)17-5-8(14)15/h1-4H,5H2,(H,14,15)
• InChI Key: BGDMJXZYDKFEGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NOC(=N2)SCC(=O)O
• Molecular Formula: C10H7ClN2O3S
• Molecular Weight: 270.69 g/mol
• CAS RN: 338746-11-5

Description

Carboxymethylthio-3-(3-chlorophenyl)-1,2,4-oxadiazol is a chemical compound with potential applications in scientific research. It is a member of the oxadiazole family of compounds, which have been shown to exhibit a range of biological activities. In

Scientific Research Applications

Antibacterial Activity

Carboxymethylthio-3-(3-chlorophenyl)-1,2,4-oxadiazol and its derivatives have been explored for their antibacterial properties. A study by Ghattas et al. (1982) synthesized heterocyclic 1,3,4-oxadiazoles and tested them against Gram-positive and Gram-negative organisms, revealing their potential as antibacterials (Ghattas, El-Sherief, Abdel Rahman, & Mahmoud, 1982).

Antihypertensive Activity

Research by Santilli & Morris (1979) on 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, which are structurally related to this compound, showed that these compounds have antihypertensive activity in rats. This suggests the potential of related compounds in the treatment of hypertension (Santilli & Morris, 1979).

Plant Growth Regulation

Oxadiazoles, including variants of this compound, have been investigated for their application as plant growth regulators. Harris & Huppatz (1978) explored synthetic routes to various heterocyclic compounds, including oxadiazoles, for potential use in regulating plant growth (Harris & Huppatz, 1978).

Antimicrobial Activity

Studies like those conducted by Machado et al. (2005) have synthesized and characterized different oxadiazoles, including chlorophenyl variants, for their antimicrobial properties. The synthesized compounds showed promising results against various microbes (Machado et al., 2005).

Monoamine Oxidase Inhibition

Recent research by Efimova et al. (2023) on 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole, a compound related to this compound, showed its efficacy as a monoamine oxidase (MAO) inhibitor. This property makes it a potential therapeutic agent for neurodegenerative disorders like Parkinson’s disease (Efimova et al., 2023).

Synthesis and Characterization

Oxadiazole compounds, including those related to this compound, have been synthesized and characterized in various studies for their potential applications in medicinal chemistry. The synthesis process often involves reactions with amidoximes and other chemical reagents, as outlined in studies like that of Bretanha et al. (2009) (Bretanha et al., 2009).